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Compound of Interest

(3R)-3-isopropenyl-6-
Compound Name:
oxoheptanoic acid

cat. No.: B1203135

Technical Support Center: (3R)-3-isopropenyl-6-
oxoheptanoic acid

This technical support center provides essential information for researchers, scientists, and
drug development professionals on the safe handling, storage, and use of (3R)-3-isopropenyl-
6-oxoheptanoic acid.

Frequently Asked Questions (FAQs)
1. What is (3R)-3-isopropenyl-6-oxoheptanoic acid?

(3R)-3-isopropenyl-6-oxoheptanoic acid is an optically active oxo fatty acid.[1] Its chemical
formula is C10H160s3, and it has a molecular weight of approximately 184.23 g/mol .[1] It
belongs to the class of lipids and is functionally related to heptanoic acid.

2. What are the known physical and chemical properties of this compound?

While a comprehensive experimental dataset for the (3R)-enantiomer is not readily available,
data for the racemic mixture, 3-isopropenyl-6-oxoheptanoic acid, provides useful insights.
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Property Value Source
Molecular Formula C10H1603 [1]
Molecular Weight 184.23 g/mol [1]

Colorless clear liquid (for the
Appearance o The Good Scents Company
racemic mixture)

Practically insoluble in water;
Solubility Soluble in ethanol (for the The Good Scents Company

racemic mixture)

_ 1.009 - 1.039 g/cm3 at 20°C
Density o The Good Scents Company
(for the racemic mixture)

) 1.440 - 1.480 at 20°C (for the
Refractive Index . [2]
racemic mixture)

_ 168.89 °C (336.00 °F) (for the
Flash Point o [2]
racemic mixture)

3. What are the primary hazards associated with (3R)-3-isopropenyl-6-oxoheptanoic acid?

A specific Safety Data Sheet (SDS) for (3R)-3-isopropenyl-6-oxoheptanoic acid is not
currently available. However, based on the safety data for the structurally similar compound, 6-
oxoheptanoic acid, it should be handled as a corrosive substance that can cause severe skin
burns and eye damage.[3] Standard precautions for handling acidic and corrosive materials
should be followed.

4. What are the recommended storage conditions for this compound?

As a beta-keto acid, (3R)-3-isopropenyl-6-oxoheptanoic acid is susceptible to
decarboxylation, especially when heated.[4] Therefore, it is crucial to store the compound in a
tightly sealed container in a dry, cool, and well-ventilated place.[3] For long-term storage,
refrigeration or freezing at -15°C is recommended to minimize degradation.[5]

5. What is the potential biological activity of (3R)-3-isopropenyl-6-oxoheptanoic acid?
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Oxo fatty acids are known to be biologically active as signaling molecules. They can act as
ligands for peroxisome proliferator-activated receptors (PPARS), which are nuclear receptors
involved in regulating metabolism and inflammation.[6][7] Specifically, some fatty acid
metabolites are known agonists of PPAR-y, a key regulator of adipogenesis and insulin
sensitivity.[6][7][8]

Troubleshooting Guides
Issue 1: Experiment yields are consistently low or the

product appears impure,

Possible Cause Troubleshooting Step

(3R)-3-isopropenyl-6-oxoheptanoic acid is a

beta-keto acid and is prone to decarboxylation

upon heating.[4] Avoid high temperatures during
) your experimental setup. If heating is necessary,

Compound Degradation )

use the lowest possible temperature and

shortest duration. Consider performing the

reaction under an inert atmosphere (e.g., argon

or nitrogen) to prevent oxidative degradation.

Ensure the compound has been stored correctly

in a tightly sealed container at low temperatures
Improper Storage i .

(refrigerated or frozen) to prevent degradation

over time.[3][5]

The compound has limited solubility in water.
Solvent Issues Ensure you are using an appropriate solvent,

such as ethanol, for your reaction.

Issue 2: Inconsistent results in biological assays.
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Possible Cause Troubleshooting Step

Beta-keto acids can be unstable in aqueous

solutions over time. Prepare fresh stock
Compound Instability in Media solutions of (3R)-3-isopropenyl-6-oxoheptanoic

acid before each experiment. Avoid repeated

freeze-thaw cycles of stock solutions.

The acidic nature of the compound may affect

the pH of your assay medium, which could
Interaction with Assay Components influence cellular responses or protein activity.

Check and adjust the pH of your final assay

solution.

Experimental Protocols

Detailed experimental protocols for the use of (3R)-3-isopropenyl-6-oxoheptanoic acid are
not widely published. However, a general protocol for the preparation of beta-keto acids by
ester hydrolysis is provided below as a reference for its synthesis.

General Protocol for the Preparation of a Beta-Keto Acid by Ester Hydrolysis[5]

e Hydrolysis: The corresponding beta-keto ester is hydrolyzed in a solution of 1 M sodium
hydroxide (NaOH) overnight at room temperature.

o Extraction of Unreacted Ester: The resulting solution is extracted with a non-polar organic
solvent, such as methyl tert-butyl ether (MTBE), to remove any unreacted ester.

 Acidification: The aqueous solution is acidified to a pH of approximately 2 using 1 M sulfuric
acid (H2S0a).

o Extraction of Beta-Keto Acid: The acidified solution is then repeatedly extracted with an
organic solvent like MTBE to isolate the beta-keto acid.

¢ Drying and Concentration: The combined organic extracts are dried over anhydrous sodium
sulfate (Na2S0Oa4) and concentrated under vacuum at a low temperature (e.g., using an ice
bath) to yield the final beta-keto acid.
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Caption: Workflow for the safe handling and storage of (3R)-3-isopropenyl-6-oxoheptanoic
acid.

Decarboxylation of (3R)-3-isopropenyl-6-oxoheptanoic acid

(3R)-3-isopropenyl-6-oxoheptanoic acid

Enol Intermediate

Tautomerization

Product + CO2

Click to download full resolution via product page

Caption: The thermal decarboxylation pathway of a beta-keto acid.
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Caption: A simplified diagram of the PPAR-y signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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